N~4~-(2-chloro-4-fluorobenzyl)-1-(6-morpholino-4-pyrimidinyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-[(2-chloro-4-fluorophenyl)methyl]-1-(6-morpholin-4-ylpyrimidin-4-yl)imidazole-4-carboxamide
• InChI: InChI=1S/C19H18ClFN6O2/c20-15-7-14(21)2-1-13(15)9-22-19(28)16-10-27(12-25-16)18-8-17(23-11-24-18)26-3-5-29-6-4-26/h1-2,7-8,10-12H,3-6,9H2,(H,22,28)
• InChI Key: CMECIQLQNCUCHM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=NC(=C2)N3C=C(N=C3)C(=O)NCC4=C(C=C(C=C4)F)Cl
• Molecular Formula: C19H18ClFN6O2
• Molecular Weight: 416.8 g/mol

Description

N~4~-(2-chloro-4-fluorobenzyl)-1-(6-morpholino-4-pyrimidinyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C19H18ClFN6O2 and its molecular weight is 416.84. The purity is usually 95%.
BenchChem offers high-quality N~4~-(2-chloro-4-fluorobenzyl)-1-(6-morpholino-4-pyrimidinyl)-1H-imidazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N~4~-(2-chloro-4-fluorobenzyl)-1-(6-morpholino-4-pyrimidinyl)-1H-imidazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

GPR39 Agonists

Research by Sato et al. (2016) identified kinase inhibitors that serve as novel GPR39 agonists. These compounds, including variations of the specified chemical structure, showed allosteric modulation by zinc, revealing zinc's role as a potentiator of small-molecule-induced activation of GPR39. This expands the potential off-targets for kinase inhibitors to include G protein–coupled receptors, suggesting applications in the development of new therapeutics targeting GPR39-related pathways (Sato et al., 2016).

Molecular Assembly and Crystal Structure

Keikha et al. (2019) synthesized and characterized new phosphoric triamides with similar chemical frameworks to the query compound. Their research focused on the crystal structure, Hirshfeld surface analysis, and molecular assembly of these compounds. This work contributes to the understanding of how different orientations and hydrogen bond patterns affect molecular assembly, with implications for designing materials and molecules with specific structural properties (Keikha et al., 2019).

Gastrokinetic Agents

A study by Kato et al. (1992) explored the synthesis and structure-activity relationships of benzamide derivatives related to the compound . These derivatives showed potent gastrokinetic activity, indicating potential applications in the development of treatments for gastrointestinal motility disorders (Kato et al., 1992).

Anti-Cancer Agents

Shareef and Shareef (2021) investigated a novel precursor for synthesizing imidazo[5,4-f]benzimidazole(imino)quinone targeting NAD(P)H: quinone oxidoreductase over-expression in solid tumors. This research outlines a potential application in developing new anti-cancer agents targeting specific enzymes in cancer cells (Shareef & Shareef, 2021).